Cas no 2137760-40-6 (1H-Pyrazol-4-amine, 1-(2-chloro-4-quinazolinyl)-)

• Product Name: 1H-Pyrazol-4-amine, 1-(2-chloro-4-quinazolinyl)-
• CAS No: 2137760-40-6
• MF: C₁₁H₈ClN₅
• MW: 245.667719841003
• CID: 5258475
• Update Time: 2025-06-13

1H-Pyrazol-4-amine, 1-(2-chloro-4-quinazolinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-(2-chloro-4-quinazolinyl)-

• Inchi： 1S/C11H8ClN5/c12-11-15-9-4-2-1-3-8(9)10(16-11)17-6-7(13)5-14-17/h1-6H,13H2
• InChI Key： KAONMBVUXNECDN-UHFFFAOYSA-N
• SMILES： N1(C2=C3C(=NC(Cl)=N2)C=CC=C3)C=C(N)C=N1

Additional information on 1H-Pyrazol-4-amine, 1-(2-chloro-4-quinazolinyl)-

Recent Advances in the Study of 1H-Pyrazol-4-amine, 1-(2-chloro-4-quinazolinyl)- (CAS: 2137760-40-6)

The compound 1H-Pyrazol-4-amine, 1-(2-chloro-4-quinazolinyl)- (CAS: 2137760-40-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quinazoline derivative is being investigated for its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and potential applications in targeting specific disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 1H-Pyrazol-4-amine, 1-(2-chloro-4-quinazolinyl)-, achieving a 78% yield with improved purity profiles. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by selective chlorination at the 2-position of the quinazoline core. This advancement addresses previous challenges in scalability and reproducibility for this compound.

In terms of biological activity, recent in vitro studies have demonstrated that 1H-Pyrazol-4-amine, 1-(2-chloro-4-quinazolinyl)- exhibits promising inhibitory effects against several kinase targets, particularly those involved in oncogenic signaling pathways. A 2024 preprint from the University of Cambridge reported IC50 values in the low micromolar range against EGFR and HER2 kinases, suggesting potential applications in targeted cancer therapies. The chloro-quinazoline moiety appears to play a crucial role in ATP-competitive binding to these kinase domains.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters have explored various modifications to the pyrazole-amine scaffold. These investigations reveal that the 2-chloro substitution on the quinazoline ring significantly enhances both binding affinity and metabolic stability compared to unsubstituted analogs. The 4-amine group on the pyrazole ring has been identified as a critical pharmacophore for maintaining activity while allowing for further derivatization.

Current research directions include the development of 1H-Pyrazol-4-amine, 1-(2-chloro-4-quinazolinyl)- derivatives as potential candidates for clinical evaluation. Several pharmaceutical companies have included this scaffold in their kinase inhibitor discovery programs, with particular interest in its application for resistant mutations in oncology targets. The compound's favorable physicochemical properties, including moderate solubility and permeability, make it an attractive starting point for medicinal chemistry optimization.

Future research is expected to focus on comprehensive preclinical evaluation of lead compounds derived from this scaffold, including detailed pharmacokinetic studies and in vivo efficacy models. The unique combination of the quinazoline and pyrazole moieties in 1H-Pyrazol-4-amine, 1-(2-chloro-4-quinazolinyl)- offers multiple vectors for structural modification, potentially leading to novel therapeutic agents with improved selectivity and reduced off-target effects.